Cas no 2176-64-9 ()

• CAS No: 2176-64-9
• MF: C₅H₃Cl₄N₃
• MW: 246.909416437149
• CID: 6648227
• PubChem ID: 12502192
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C5H3Cl4N3/c6-1-3(12-10)2(7)5(9)11-4(1)8/h10H2,(H,11,12)
• InChI Key： CCNIAHUQBGJXCA-UHFFFAOYSA-N
• SMILES： ClC1C(=NC(=C(C=1NN)Cl)Cl)Cl

Computed Properties

• Exact Mass: 246.905158g/mol
• Monoisotopic Mass: 244.908108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines